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Compound of Interest

Compound Name: 6-(Methylthio)purine

Cat. No.: B7722819

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals handling 6-(Methylthio)purine. The following procedures are
designed to ensure safe handling, storage, and disposal of this compound.

Chemical Identifier and Properties

Property Value Reference

Chemical Name 6-(Methylthio)purine [1]

6-Methylmercaptopurine, 6-
Synonyms ] [11121[3]
(methylsulfanyl)-9H-purine

CAS Number 50-66-8 [3114]
Molecular Formula C6H6N4S [1]
Molecular Weight 166.21 g/mol [1]
Appearance White powder/solid [21[4]
Melting Point 219 - 223 °C (426.2 - 433.4 °F)  [2]

Hazard Identification and Safety Precautions

6-(Methylthio)purine is classified as harmful if swallowed, causes skin and serious eye
irritation, and may cause respiratory irritation.[3] It is essential to handle this compound with
care in a well-ventilated area.
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Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial when handling 6-(Methylthio)purine to minimize
exposure.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b7722819?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7722819?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

PPE Category

Item

Specifications and
Rationale

Hand Protection

Chemical-resistant gloves

Wear appropriate protective
gloves to prevent skin
exposure.[2] Nitrile or latex
gloves are generally suitable.
Always inspect gloves for tears

or holes before use.

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles

Essential to protect against
splashes and airborne
particles.[2] A face shield may
be necessary for larger
quantities or when there is a

significant risk of splashing.

Skin and Body Protection

Laboratory coat

A standard lab coat should be
worn to protect street clothing
from contamination.[5] For
procedures with a higher risk
of spills, a chemical-resistant
apron or coveralls are
recommended.

Respiratory Protection

NIOSH-approved respirator

While some sources state no
respiratory protection is
needed under normal use,
others advise caution due to
potential respiratory irritation.
[2][3] Use a respirator if
handling large quantities, if the
material is dusty, or if working
in an area with inadequate

ventilation.

Operational Plan for Handling and Storage

A systematic approach to handling and storage will ensure minimal risk.
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Step-by-Step Handling Procedure:

o Preparation: Before handling, ensure the work area is clean and uncluttered. Confirm that an
eyewash station and safety shower are accessible.[6]

e Donning PPE: Put on all required PPE as outlined in the table above.

e Weighing and Transfer: Conduct all weighing and transfer operations of the powder within a
chemical fume hood or a ventilated balance enclosure to minimize inhalation exposure.

o Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid
splashing.

o Post-Handling: After handling, wash hands thoroughly with soap and water.[2][4] Clean all
equipment and the work surface.

» Doffing PPE: Remove PPE in the correct order to avoid cross-contamination (gloves first,
then goggles/face shield, then lab coat).

Storage:
o Keep the container tightly closed in a dry and well-ventilated place.[2][4]
» For long-term storage, refrigeration is recommended.[2][4]

Disposal Plan

Proper disposal is critical to prevent environmental contamination and ensure regulatory
compliance.

Step-by-Step Disposal Procedure:

» Waste Collection: Collect all solid waste, including contaminated consumables (e.g., weigh
boats, pipette tips, gloves), in a clearly labeled, sealed container suitable for chemical waste.

o Liquid Waste: Collect any solutions containing 6-(Methylthio)purine in a separate, labeled
hazardous waste container.
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o Decontamination: Decontaminate all non-disposable equipment and glassware that came
into contact with the chemical.

o Waste Segregation: Do not mix 6-(Methylthio)purine waste with other waste streams unless
specifically instructed to do so by your institution's environmental health and safety (EHS)
office.

» Final Disposal: Arrange for the disposal of the hazardous waste through your institution's
EHS-approved waste management vendor.

Emergency Procedures

Incident First Aid Measures

Immediately rinse with plenty of water, also
Eye Contact under the eyelids, for at least 15 minutes. Seek

immediate medical attention.[2][4]

Wash off immediately with soap and plenty of
_ water while removing all contaminated clothes
Skin Contact ] S
and shoes. Get medical attention if irritation

develops and persists.[2][4]

Move to fresh air. If not breathing, give artificial

Inhalation respiration. Seek immediate medical attention.

[2]14]

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Call a

Ingestion
physician or poison control center immediately.
[2][4]
Evacuate the area. Wear appropriate PPE. For
small spills, carefully sweep up the solid

Spill material and place it in a suitable container for

disposal.[4] Avoid generating dust. For large

spills, contact your institution's EHS team.

Workflow for Safe Handling and Disposal
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Caption: Workflow for handling and disposal of 6-(Methylthio)purine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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